![molecular formula C7H14N2 B8087533 3,9-Diazabicyclo[3.3.1]nonane](/img/structure/B8087533.png)
3,9-Diazabicyclo[3.3.1]nonane
Overview
Description
3,9-Diazabicyclo[3.3.1]nonane is a chemical compound with the molecular formula C7H14N2 . It is also known by its synonyms such as 280-98-8, SCHEMBL702038, AKOS006348955, and SB36356 . The molecular weight of this compound is 126.20 g/mol .
Synthesis Analysis
The synthesis of this compound has been reported in various studies . For instance, a three-component [3+2] cycloaddition followed by reduction and lactamization has been developed as a one-pot methodology for diastereoselective synthesis of 3,9-diazabicyclo[4.2.1]nonane-containing scaffold .Molecular Structure Analysis
The molecular structure of this compound is characterized by a bicyclic framework . The InChI string of this compound is InChI=1S/C7H14N2/c1-2-6-4-8-5-7(3-1)9-6/h6-9H,1-5H2 .Chemical Reactions Analysis
The chemical reactions involving this compound have been studied in several works . For example, on reduction of the given imide with lithium aluminum hydride and catalytic hydrogenolysis of the benzyl groups, the final 7-hydroxy-3,9-diazabicyclo[3.3.1]nonane is obtained .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 126.20 g/mol, XLogP3-AA of 0.1, hydrogen bond donor count of 2, hydrogen bond acceptor count of 2, and rotatable bond count of 0 . The exact mass and monoisotopic mass of this compound are both 126.115698455 g/mol .Scientific Research Applications
Chemical Transformations : Nikit-skaya and Yakhontov (1970) explored transformations of 3-benzyl-9-carbethoxymethyl-3,9-diazabicyclo[3.3.1]nonane, highlighting the compound's potential in chemical synthesis and modification (Nikit-skaya & Yakhontov, 1970).
Mass Spectrometry : Ermakov and Sheinker (1981) studied the mass spectra of substituted 3,9-diazabicyclo[3.3.1]nonanes, which is crucial for understanding the compound's properties and behavior under various conditions (Ermakov & Sheinker, 1981).
Synthesis of Derivatives : Nikit-skaya, Levkoeva, Usovskaya, and Rubtsov (1965) synthesized 7-hydroxy-3, 9-diazabicyclo[3.3.1]nonane, demonstrating the compound's versatility in creating new chemical entities (Nikit-skaya et al., 1965).
Pharmacological Applications : Malmakova et al. (2021) synthesized novel bispidine derivatives of 3,7-diazabicyclo[3.3.1]nonan-9-one for exploring their biological activity and toxicity, indicating the compound's potential in drug development (Malmakova et al., 2021).
Neurological Research : Grigoriev et al. (2019) studied a new derivative of 3,7-diazabicyclo[3.3.1]nonane as a positive allosteric modulator of AMPA receptors, which is significant for neurological and psychoneurological research (Grigoriev et al., 2019).
Drug Delivery Systems : Veremeeva et al. (2021) demonstrated that 3,7-diazabicyclo[3.3.1]nonane scaffold can be used in designing molecular switches for liposomal delivery systems, emphasizing its role in targeted drug delivery (Veremeeva et al., 2021).
Structural and Conformational Studies : Fernández et al. (1995) conducted a study on the structural, conformational, and pharmacological aspects of esters derived from 3,7-dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-ol, contributing to our understanding of the compound's physical and chemical properties (Fernández et al., 1995).
Mechanism of Action
Safety and Hazards
Future Directions
The [3,7]-diazabicyclo[3.3.1]nonane (bispidine) structure, which is similar to 3,9-Diazabicyclo[3.3.1]nonane, is found in several interesting naturally occurring alkaloids . A one-pot reaction process utilizing 2-azidobenzaldehydes or 2-nitrobenzaldehydes for three-component [3+2] cycloaddition has been designed, which could be a future direction for the synthesis of this compound .
properties
IUPAC Name |
3,9-diazabicyclo[3.3.1]nonane | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2/c1-2-6-4-8-5-7(3-1)9-6/h6-9H,1-5H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJDJTXWCVQUXKZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CNCC(C1)N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.